Cas no 1214359-15-5 (2,4'-Difluoro-6-iodobiphenyl)

• Product Name: 2,4'-Difluoro-6-iodobiphenyl
• CAS No: 1214359-15-5
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998415
• Update Time: 2025-05-26

2,4'-Difluoro-6-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4'-difluoro-6-iodobiphenyl
• 2,4'-Difluoro-6-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-9-6-4-8(5-7-9)12-10(14)2-1-3-11(12)15/h1-7H
• InChI Key： YWOAGWBZMPXQPR-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2,4'-Difluoro-6-iodobiphenyl

Comprehensive Analysis of 2,4'-Difluoro-6-iodobiphenyl (CAS No. 1214359-15-5): Properties, Applications, and Industry Insights

The compound 2,4'-Difluoro-6-iodobiphenyl (CAS No. 1214359-15-5) is a highly specialized halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. As a fluorinated and iodinated aromatic compound, it serves as a critical intermediate in the synthesis of advanced organic electronic materials and drug discovery pipelines. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending topics like sustainable synthesis and AI-driven molecular design.

Chemically, 2,4'-Difluoro-6-iodobiphenyl features a biphenyl core substituted with fluorine atoms at the 2- and 4'-positions and an iodine atom at the 6-position. This unique arrangement confers distinct electronic properties, making it valuable for cross-coupling reactions such as Suzuki-Miyaura and Ullmann couplings. Researchers frequently search for "iodobiphenyl derivatives in OLEDs" or "fluorinated building blocks for medicinal chemistry," reflecting its dual utility in optoelectronics and bioactive molecule development.

Recent advancements highlight its role in high-performance organic semiconductors. With growing interest in flexible electronics and wearable sensors, this compound's ability to modulate charge transport aligns with industry demands. Environmental considerations also drive innovation; greener synthetic protocols using catalytic C-H activation or flow chemistry are now explored to reduce waste—a response to queries like "eco-friendly synthesis of halogenated aromatics."

In pharmaceuticals, the 2,4'-Difluoro-6-iodobiphenyl scaffold appears in kinase inhibitors and PET radiotracers. Its meta-iodo substitution enables radioisotope labeling, addressing search trends such as "iodine-containing probes for imaging." Computational tools like molecular docking and QSAR modeling further accelerate its application in targeted drug design, a hot topic among AI-empowered chemistry platforms.

Quality control remains paramount. Analytical techniques like HPLC-MS and 19F-NMR ensure purity, while regulatory compliance with REACH and FDA guidelines meets safety standards—frequently searched terms in industrial contexts. Storage recommendations emphasize inert atmospheres to prevent iodine dissociation, a concern for long-term stability.

Market projections indicate rising demand for multifunctional halogenated compounds, fueled by sectors like renewable energy storage and precision medicine. As patents disclose novel uses (e.g., "2,4'-Difluoro-6-iodobiphenyl in perovskite solar cells"), collaboration between academia and industry grows—mirroring searches for "cutting-edge biphenyl applications 2024."

In conclusion, 2,4'-Difluoro-6-iodobiphenyl exemplifies the convergence of structural versatility and functional adaptability. Its evolving applications across disciplines—from optoelectronic devices to theranostic agents—position it as a compound of enduring scientific and commercial relevance, answering the modern researcher's call for highly tunable molecular platforms.